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Compound of Interest

Compound Name: 2-Mercapto-5-nitrobenzimidazole

Cat. No.: B1230712

Essential Safety and Handling Guide for 2-
Mercapto-5-nitrobenzimidazole

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides immediate and essential safety and
logistical information for handling 2-Mercapto-5-nitrobenzimidazole, including personal
protective equipment (PPE), operational procedures, and disposal plans.

Chemical Identifier and Hazard Information:

Identifier Value
CAS Number 6325-91-3[1]
Molecular Formula C7H5N302S

Causes skin irritation, Causes serious eye
Hazard Statements S ) S
irritation, May cause respiratory irritation.[1][2]

Signal Word Warning[1]

Personal Protective Equipment (PPE)

When handling 2-Mercapto-5-nitrobenzimidazole, the following personal protective
equipment is required to minimize exposure and ensure safety.[1]
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Summary of Required PPE:

Protection Type Specification Standard

Safety glasses with side-
OSHA 29 CFR 1910.133 or

Eye/Face Protection shields or chemical safety
European Standard EN166.[1]

goggles.

Chemical resistant gloves
) ] (e.g., nitrile rubber) and
Skin Protection ] )
protective clothing to prevent

skin exposure.[1]

A NIOSH-approved N95 dust
Respiratory Protection mask or higher is required
when dusts are generated.

Operational Handling Plan

Adherence to a strict operational plan is crucial for the safe handling of this compound.
Step-by-Step Handling Procedure:

o Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume
hood, to minimize inhalation of dust.[1] Ensure that eyewash stations and safety showers are
readily accessible.[1]

e Donning PPE: Before handling the chemical, put on all required PPE as specified in the table
above.

e Chemical Handling:
o Avoid all direct contact with the substance.[1]
o Do not breathe in the dust.[1]
o Weigh and handle the solid material carefully to prevent the generation of dust.

» After Handling:
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o Wash hands and any exposed skin thoroughly with soap and water after handling.[1]
o Remove contaminated clothing and wash it before reuse.
o Do not eat, drink, or smoke in the work area.

Disposal Plan

Proper disposal of 2-Mercapto-5-nitrobenzimidazole and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:

o Waste Collection: Collect waste material in a suitable, labeled, and tightly closed container.
[1] Do not mix with other waste.

o Container Disposal: Handle uncleaned, empty containers in the same manner as the product

itself.

o Approved Disposal: Dispose of the chemical waste and containers at an approved waste
disposal plant in accordance with local, regional, and national regulations.[1] Do not empty
into drains or release into the environment.[3]

Workflow for Safe Handling
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Workflow for Safe Handling of 2-Mercapto-5-nitrobenzimidazole
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Caption: Safe handling workflow for 2-Mercapto-5-nitrobenzimidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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